![molecular formula C41H47N5O6 B11468658 Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B11468658.png)
Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate
Overview
Description
Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate is a complex organic compound with a unique structure that combines multiple functional groups
Preparation Methods
The synthesis of Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate involves multiple steps. One common synthetic route includes the reaction of urea, oxalacetic ester, and aromatic aldehydes with various substituents . The reaction conditions typically involve the use of alkyl halogenides and KOH in a water-MeCN medium . Industrial production methods may involve similar synthetic routes but on a larger scale with optimized reaction conditions to ensure high yield and purity.
Chemical Reactions Analysis
This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include alkyl halogenides, KOH, and other nucleophiles . The major products formed from these reactions depend on the specific conditions and reagents used. For example, alkylation reactions can lead to the formation of N-alkyl derivatives .
Scientific Research Applications
Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate has several scientific research applications. In chemistry, it is used as a starting material for the synthesis of various heterocyclic compounds. In biology and medicine, it may be studied for its potential pharmacological properties and interactions with biological targets. In industry, it can be used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. The exact molecular targets and pathways depend on the specific application and context. For example, in pharmacological studies, it may interact with enzymes or receptors to exert its effects.
Comparison with Similar Compounds
Diethyl 2,6-bis[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-A][1,5]diazocin-3(4H)-YL)methyl]-4-phenyl-1,4-dihydro-3,5-pyridinedicarboxylate can be compared with other similar compounds, such as diethyl 6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4,5-dicarboxylates . These compounds share similar structural features but differ in their specific substituents and functional groups, which can lead to differences in their chemical reactivity and applications.
Properties
Molecular Formula |
C41H47N5O6 |
|---|---|
Molecular Weight |
705.8 g/mol |
IUPAC Name |
diethyl 2,6-bis[(6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-11-yl)methyl]-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate |
InChI |
InChI=1S/C41H47N5O6/c1-3-51-40(49)38-31(24-43-18-26-16-29(22-43)33-12-8-14-35(47)45(33)20-26)42-32(39(41(50)52-4-2)37(38)28-10-6-5-7-11-28)25-44-19-27-17-30(23-44)34-13-9-15-36(48)46(34)21-27/h5-15,26-27,29-30,37,42H,3-4,16-25H2,1-2H3 |
InChI Key |
REVLNVASBNRPMS-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=C(NC(=C(C1C2=CC=CC=C2)C(=O)OCC)CN3CC4CC(C3)C5=CC=CC(=O)N5C4)CN6CC7CC(C6)C8=CC=CC(=O)N8C7 |
Origin of Product |
United States |
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